![molecular formula C17H18N2O5 B3965948 2-(2-methoxyphenoxy)-N-(2-methyl-4-nitrophenyl)propanamide](/img/structure/B3965948.png)
2-(2-methoxyphenoxy)-N-(2-methyl-4-nitrophenyl)propanamide
Overview
Description
2-(2-methoxyphenoxy)-N-(2-methyl-4-nitrophenyl)propanamide, also known as MNPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNPA is a synthetic compound that belongs to the class of amides and is commonly used as a reagent in organic synthesis and as a precursor for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 2-(2-methoxyphenoxy)-N-(2-methyl-4-nitrophenyl)propanamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and proteins in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. This compound has also been found to exhibit antimicrobial activity against a range of bacterial and fungal pathogens. In addition, this compound has been shown to induce apoptosis in cancer cells, leading to the inhibition of tumor growth.
Advantages and Limitations for Lab Experiments
2-(2-methoxyphenoxy)-N-(2-methyl-4-nitrophenyl)propanamide has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified. This compound is also relatively inexpensive compared to other compounds used in drug development. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 2-(2-methoxyphenoxy)-N-(2-methyl-4-nitrophenyl)propanamide. One area of interest is the development of this compound-based drugs for the treatment of inflammatory and autoimmune diseases. This compound has also shown promise as a potential anticancer agent, and further research is needed to explore its potential in this area. In addition, this compound could be used as a starting material for the synthesis of other biologically active compounds, leading to the development of new drugs and therapies.
Scientific Research Applications
2-(2-methoxyphenoxy)-N-(2-methyl-4-nitrophenyl)propanamide has been extensively studied for its potential applications in various fields of science. It has been found to exhibit anti-inflammatory, antimicrobial, and antitumor properties, making it a promising candidate for drug development. This compound has also been used as a reagent in organic synthesis, particularly in the synthesis of biologically active compounds.
properties
IUPAC Name |
2-(2-methoxyphenoxy)-N-(2-methyl-4-nitrophenyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O5/c1-11-10-13(19(21)22)8-9-14(11)18-17(20)12(2)24-16-7-5-4-6-15(16)23-3/h4-10,12H,1-3H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEDWXRIOILIUNC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C(C)OC2=CC=CC=C2OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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